Cas no 1006348-71-5 (2-3-(trifluoromethyl)-1H-pyrazol-1-ylacetonitrile)

• Product Name: 2-3-(trifluoromethyl)-1H-pyrazol-1-ylacetonitrile
• CAS No: 1006348-71-5
• MF: C₆H₄F₃N₃
• MW: 175.111270904541
• MDL: MFCD04969709
• CID: 1037436
• PubChem ID: 19576740
• Update Time: 2025-04-20

2-3-(trifluoromethyl)-1H-pyrazol-1-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-(Trifluoromethyl)-1H-pyrazol-1-yl)acetonitrile
• 3-(trifluoromethyl)-1H-Pyrazole-1-acetonitrile
• NULL
• (3-Trifluoromethyl-pyrazol-1-yl)-acetonitrile
• 2-[3-(trifluoromethyl)pyrazolyl]ethanenitrile
• CTK7D0533
• MolPort-000-891-018
• SBB021950
• STK349588
• [3-(Trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile
• 2-3-(trifluoromethyl)-1H-pyrazol-1-ylacetonitrile
• 1006348-71-5
• DA-19425
• CS-0270812
• 677715-93-4
• DB-346041
• EN300-229466
• DTXSID10598867
• 2-[3-(TRIFLUOROMETHYL)PYRAZOL-1-YL]ACETONITRILE
• A898756
• AKOS000309844
• 2-[3-(trifluoromethyl)-1H-pyrazol-1-yl]acetonitrile
• BBL039938

• MDL： MFCD04969709
• Inchi： 1S/C6H4F3N3/c7-6(8,9)5-1-3-12(11-5)4-2-10/h1,3H,4H2
• InChI Key： AQADPWZHQLIOPU-UHFFFAOYSA-N
• SMILES： FC(C1C=CN(CC#N)N=1)(F)F

Computed Properties

• Exact Mass: 175.03573163g/mol
• Monoisotopic Mass: 175.03573163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 237.2±40.0 ºC (760 Torr),
• Flash Point: 97.3±27.3 ºC,
• Solubility: Slightly soluble (2.8 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles